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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the clinical trial results for

avelumab, a human anti-programmed death-ligand 1 (PD-L1) monoclonal antibody. It is

designed to offer researchers, scientists, and drug development professionals a detailed

understanding of the efficacy, safety, and methodologies of key avelumab clinical trials. This

document summarizes quantitative data in structured tables, details experimental protocols,

and visualizes key pathways and workflows.

Mechanism of Action
Avelumab is a fully human IgG1 monoclonal antibody that selectively binds to PD-L1,

preventing its interaction with the PD-1 and B7.1 receptors.[1][2][3] This blockade removes the

inhibitory signals that suppress T-cell activation and proliferation, thereby restoring the immune

system's ability to recognize and attack tumor cells.[4] A unique feature of avelumab is its

native Fc region, which can engage immune effector cells, such as natural killer (NK) cells, to

induce antibody-dependent cell-mediated cytotoxicity (ADCC), representing a potential dual

mechanism of action.[1][2][4]
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JAVELIN Merkel 200 (NCT02155647) JAVELIN Bladder 100 (NCT02603432) JAVELIN Gastric 100 (NCT02625610)

Enrollment:
Metastatic Merkel Cell Carcinoma

Part A:
Previously Treated

Part B:
Treatment-Naive

Avelumab 10 mg/kg IV Q2W

Primary Endpoint:
Objective Response Rate (ORR)

Enrollment:
Advanced Urothelial Carcinoma

(Progression-free after 1L Chemo)

Randomization (1:1)

Arm A:
Avelumab 10 mg/kg IV Q2W + BSC

Arm B:
Best Supportive Care (BSC) Alone

Primary Endpoint:
Overall Survival (OS)

Enrollment:
Advanced Gastric/GEJ Cancer

(Progression-free after 1L Chemo)

Randomization (1:1)

Arm A:
Avelumab 10 mg/kg IV Q2W

Arm B:
Continuation of Chemotherapy

Primary Endpoint:
Overall Survival (OS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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